Cas no 2309575-77-5 (8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane
• CAS No: 2309575-77-5
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5339483
• Update Time: 2025-05-18

8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(4-isopropoxyphenyl)methanone
• (4-propan-2-yloxyphenyl)-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C20H25N3O2/c1-14(2)25-19-8-4-15(5-9-19)20(24)23-16-6-7-17(23)13-18(12-16)22-11-3-10-21-22/h3-5,8-11,14,16-18H,6-7,12-13H2,1-2H3
• InChI Key： OIRDTWQICUCWBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC(C)C)N1C2CC(CC1CC2)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 462
• XLogP3: 3.2
• Topological Polar Surface Area: 47.4

Additional information on 8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane

Introduction to 8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No: 2309575-77-5) in Modern Chemical and Pharmaceutical Research

The compound 8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No: 2309575-77-5) represents a fascinating molecule in the realm of chemical and pharmaceutical innovation. Its unique structural framework, combining a benzoyl group with a propan-2-yloxy moiety and an azabicyclo[3.2.1]octane core, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have highlighted the significance of heterocyclic compounds in designing novel therapeutic agents. The presence of the pyrazole ring in this molecule not only contributes to its structural complexity but also enhances its potential biological activity. Pyrazole derivatives are well-documented for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The integration of the azabicyclo[3.2.1]octane scaffold further enriches the compound's pharmacophoric features, making it an intriguing subject for synthetic and pharmacological studies.

The benzoyl and propan-2-yloxy substituents play crucial roles in modulating the compound's interactions with biological targets. The benzoyl group is often employed in medicinal chemistry to enhance binding affinity and metabolic stability, while the propan-2-yloxy moiety introduces a hydrophobic region that can influence solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule for developing new therapeutic interventions.

In the context of current research, the synthesis and characterization of this compound have opened up new avenues for exploring its biological activities. Studies have begun to investigate its interactions with various enzymes and receptors, aiming to uncover novel mechanisms of action. Preliminary experiments suggest that the compound exhibits promising activity against certain disease-related targets, making it a valuable asset in the quest for innovative treatments.

The synthesis of 8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane involves intricate organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the azabicyclo[3.2.1]octane core requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and computational modeling have been instrumental in optimizing synthetic routes, thereby facilitating large-scale production and further exploration.

From a pharmaceutical perspective, the compound's potential lies not only in its structural novelty but also in its versatility as a scaffold for drug development. By modifying various functional groups within its framework, researchers can tailor its properties to meet specific therapeutic needs. This adaptability makes it an attractive candidate for generating a series of derivatives with enhanced efficacy and reduced side effects.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how it interacts with biological targets at an atomic level, providing insights into its mechanism of action and potential therapeutic applications. These computational studies complement experimental efforts by offering a rapid and cost-effective way to screen various derivatives and identify promising candidates for further investigation.

As research progresses, collaborations between synthetic chemists, biochemists, and pharmacologists will be essential in fully realizing the therapeutic potential of 8-[4-(propan-2-yloxy)benzoyl]-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No: 2309575-77-5). Such interdisciplinary approaches are crucial for translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion, this compound exemplifies the innovative spirit driving modern chemical research towards developing next-generation therapeutics. Its unique structure, combined with preliminary evidence of biological activity, positions it as a cornerstone in ongoing efforts to combat various diseases through targeted molecular intervention.